Cas no 2649053-87-0 (3-isocyanato-6-methyl-1,2-dihydropyridin-2-one)

• Product Name: 3-isocyanato-6-methyl-1,2-dihydropyridin-2-one
• CAS No: 2649053-87-0
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 6228370
• PubChem ID: 133630477
• Update Time: 2025-06-09

3-isocyanato-6-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-isocyanato-6-methyl-1,2-dihydropyridin-2-one
• EN300-1615386
• 2649053-87-0

• Inchi： 1S/C7H6N2O2/c1-5-2-3-6(8-4-10)7(11)9-5/h2-3H,1H3,(H,9,11)
• InChI Key： XQVPFORDTXTYPJ-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=C(C)N1)N=C=O

Computed Properties

• Exact Mass: 150.042927438g/mol
• Monoisotopic Mass: 150.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.5Ų

Additional information on 3-isocyanato-6-methyl-1,2-dihydropyridin-2-one

3-Isocyanato-6-Methyl-1,2-Dihydropyridin-2-One: A Comprehensive Overview

The compound with CAS No. 2649053-87-0, commonly referred to as 3-isocyanato-6-methyl-1,2-dihydropyridin-2-one, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of dihydropyridines, which are well-known for their versatile applications in drug design and synthesis. The structure of 3-isocyanato-6-methyl-1,2-dihydropyridin-2-one features a dihydropyridine ring system with an isocyanato group at position 3 and a methyl group at position 6, along with a ketone group at position 2. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 3-isocyanato-6-methyl-1,2-dihydropyridin-2-one as a building block in the synthesis of bioactive molecules. Its isocyanato group enables it to participate in various nucleophilic addition reactions, making it a valuable intermediate in the construction of complex heterocyclic frameworks. For instance, researchers have utilized this compound to synthesize novel isoquinoline derivatives, which exhibit promising anti-inflammatory and anticancer activities.

The methyl group at position 6 of the dihydropyridine ring plays a crucial role in modulating the compound's pharmacokinetic properties. Studies have shown that this substitution can enhance the compound's solubility and bioavailability, making it more suitable for drug delivery applications. Furthermore, the ketone group at position 2 provides opportunities for further functionalization through enamine or enolate chemistry, opening up avenues for the creation of diverse chemical libraries.

In terms of synthesis, 3-isocyanato-6-methyl-1,2-dihydropyridin-2-one can be prepared via several routes, including cyclocondensation reactions and Michael addition strategies. One notable approach involves the reaction of an appropriate α-amino ketone with an isocyanate under mild conditions. This method not only ensures high yields but also allows for precise control over the substitution pattern of the resulting dihydropyridine derivative.

The application of 3-isocyanato-6-methyl-1,2-dihydropyridin-2-one extends beyond drug discovery. It has also found utility in materials science as a precursor for advanced polymers and coatings. For example, its isocyanato functionality makes it an ideal candidate for polyurethane synthesis, where it can serve as a crosslinking agent or a monomer component. This versatility underscores its importance in both academic and industrial settings.

From an environmental standpoint, researchers have investigated the biodegradation pathways of 3-isocyanato-6-methyl-1,2-dihydropyridin-2-one. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation through oxidative cleavage of its aromatic ring system. Understanding these degradation mechanisms is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 3-isocyanato-6-methyl-1,2-dihydropyridin-2-one, with CAS No. 2649053